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Compound of Interest

Compound Name: ciwujianoside C3

Cat. No.: B1259122 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

regulatory compliance. This document provides a comprehensive guide to the proper disposal

procedures for Ciwujianoside C3, a naturally derived compound utilized in various research

applications, including studies of its anti-inflammatory effects.[1] Adherence to these guidelines

is crucial for minimizing environmental impact and maintaining laboratory safety.

Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key characteristics of Ciwujianoside C3.

Property Value Source

Molecular Formula C₅₃H₈₆O₂₁ PubChem[2]

Molecular Weight 1059.25 g/mol CymitQuimica[3], ChEMBL[4]

Physical State Solid CymitQuimica[3]

Purity 98% CymitQuimica[3]

Solubility
Soluble in DMSO, PEG300,

Tween-80, Saline, Corn Oil
MedchemExpress.com[1]

Storage
-80°C for 6 months; -20°C for 1

month
MedchemExpress.com[1]
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Disposal of Ciwujianoside C3
As no specific safety data sheet (SDS) detailing the disposal of Ciwujianoside C3 is publicly

available, a conservative approach based on general principles for the disposal of non-

hazardous solid chemical waste should be followed. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific local regulations.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling Ciwujianoside C3, all personnel

must be equipped with appropriate PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.

Waste Collection:

Collect waste Ciwujianoside C3, including any contaminated materials such as weighing

paper or pipette tips, in a designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical, in good condition, and have a secure

lid.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name

"Ciwujianoside C3," and the approximate quantity.

Include the date of accumulation and the name of the generating laboratory or researcher.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Ensure the storage area is away from incompatible materials.

Disposal Request:
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Once the container is full or ready for disposal, submit a hazardous waste pickup request

to your institution's EHS office.

Do not dispose of Ciwujianoside C3 down the drain or in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of Ciwujianoside C3.

Figure 1. Ciwujianoside C3 Disposal Workflow
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Figure 1. Ciwujianoside C3 Disposal Workflow
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Disclaimer: The information provided is based on general laboratory safety principles. Always

consult your institution's specific waste disposal guidelines and the relevant Safety Data Sheets

for any chemicals used in conjunction with Ciwujianoside C3.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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